Cas no 194286-27-6 (3-[4-(Trifluoromethyl)phenoxy]propan-1-ol)

• Product Name: 3-[4-(Trifluoromethyl)phenoxy]propan-1-ol
• CAS No: 194286-27-6
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 2788443
• PubChem ID: 43509889
• Update Time: 2025-04-21

3-[4-(Trifluoromethyl)phenoxy]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL225915
• 194286-27-6
• 3-(4-(TRIFLUOROMETHYL)PHENOXY)PROPAN-1-OL
• DTXSID70656093
• 3-[4-(trifluoromethyl)phenoxy]-1-propanol
• 3-(4-trifluoromethylphenoxy)propan-1-ol
• 3-[4-(Trifluoromethyl)phenoxy]propan-1-ol

• Inchi： 1S/C10H11F3O2/c11-10(12,13)8-2-4-9(5-3-8)15-7-1-6-14/h2-5,14H,1,6-7H2
• InChI Key： ILVAZCCTMDIKTH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OCCCO)(F)F

Computed Properties

• Exact Mass: 220.07111408Da
• Monoisotopic Mass: 220.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų